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Compound of Interest

Compound Name: Piromelatine

Cat. No.: B1678460 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive, step-by-step guidance for the proper disposal of

Piromelatine, a non-hazardous research chemical. Adherence to these procedures is crucial

for maintaining laboratory safety, ensuring regulatory compliance, and minimizing

environmental impact.

Immediate Safety Precautions
While Piromelatine is classified as a non-hazardous substance, standard laboratory safety

protocols should always be observed during handling and disposal.[1] This includes wearing

appropriate personal protective equipment (PPE), such as safety glasses, gloves, and a lab

coat. In case of accidental contact, refer to the first aid measures outlined in the Safety Data

Sheet (SDS). For spills, avoid generating dust and collect the material using dry clean-up

methods.

Piromelatine Chemical and Physical Properties
A summary of key quantitative data for Piromelatine is presented in the table below. This

information is essential for understanding the chemical's characteristics and for making

informed decisions regarding its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678460?utm_src=pdf-interest
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-105285/Piromelatine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C17H16N2O4 [1][2][3]

Molecular Weight 312.32 g/mol [1][2]

CAS Number 946846-83-9 [1]

Appearance Solid [4]

Solubility in DMSO 100 mg/mL (320.18 mM)[4] MedChemExpress[5][6]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
[4]

Step-by-Step Disposal Protocol
The following protocol outlines the detailed methodology for the disposal of non-hazardous

solid and liquid waste forms of Piromelatine. This procedure is based on general best

practices for the disposal of non-hazardous research chemicals.

Part 1: Waste Segregation and Identification
Crucial First Step: At the point of generation, definitively identify and segregate Piromelatine
waste as non-hazardous.

Dedicated Waste Stream: Maintain a separate, clearly labeled waste container for non-

hazardous chemical waste to prevent cross-contamination with hazardous materials.

Part 2: Disposal of Solid Piromelatine Waste
Unused or Expired Piromelatine Powder:

Ensure the original container is tightly sealed.

If the label is damaged, create a new label clearly identifying the contents as

"Piromelatine (Non-Hazardous)."

Place the sealed container in the designated non-hazardous solid waste stream for your

facility.
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Contaminated Labware (e.g., weigh boats, filter paper):

Scrape off any excess solid Piromelatine.

Dispose of the labware in the designated non-hazardous solid waste container.

Part 3: Disposal of Liquid Piromelatine Waste
(Solutions)

Solvent-Based Solutions (e.g., DMSO):

Collect all Piromelatine solutions in a sealed, properly labeled waste container. The label

should indicate the contents (e.g., "Piromelatine in DMSO") and be marked as "Non-

Hazardous Waste."

Consult your institution's specific guidelines for the disposal of non-hazardous chemical

solutions. In most cases, these will be collected by your institution's environmental health

and safety (EHS) department for appropriate disposal, which may include incineration.

Do not dispose of solutions containing organic solvents down the sanitary sewer.

Aqueous Solutions:

While some non-hazardous, water-soluble chemicals can be disposed of down the drain

with copious amounts of water, it is best practice to check with your local regulations and

institutional EHS policies first.

If permitted, ensure the solution is neutralized to a pH between 6.0 and 8.0 before

disposal.

Flush with at least 20 times the volume of water.

Part 4: Decontamination and Disposal of Empty
Containers

Triple Rinsing: Thoroughly rinse the empty Piromelatine container with a suitable solvent

(e.g., water or ethanol) at least three times.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/product/b1678460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsate Collection: Collect the rinsate as non-hazardous chemical waste.

Container Disposal: Once cleaned, deface or remove the original label and dispose of the

container in the regular laboratory glass or plastic recycling stream, as appropriate.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Piromelatine.
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Caption: Logical workflow for Piromelatine disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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